Cas no 1794759-98-0 (2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7)

• Product Name: 2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7
• CAS No: 1794759-98-0
• CID: 4552439
• Update Time: 2025-08-05

2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7 Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7

Additional information on 2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7

2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7

2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7 is a highly specialized organic compound with the CAS Registry Number 1794759-98-0. This compound belongs to the class of benzenepropanamides, which are widely studied in the fields of pharmacology, organic synthesis, and materials science. The inclusion of the d7 isotopic label indicates that this compound is enriched with deuterium, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques that require isotopic tracing.

The structure of this compound is characterized by a benzene ring substituted with a methoxy group at position 2, a methyl group at position 5, and a propanamide group attached to position β (position 3) of the benzene ring. The propanamide group itself is further substituted with an N-(1-methylethyl) moiety, which introduces a branched alkyl chain into the molecule. This substitution pattern contributes to the compound's unique physical and chemical properties, including its lipophilicity, stability, and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of Friedel-Crafts acylation, nucleophilic substitution, and deuteration techniques. Researchers have also explored its potential applications in drug discovery, particularly in the development of anti-inflammatory agents, due to its ability to modulate key cellular pathways involved in inflammation. Studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its promising pharmacokinetic profile, including excellent bioavailability and minimal toxicity.

In addition to its pharmacological applications, this compound has found utility in the field of analytical chemistry as a reference standard for deuterated compounds. Its use in NMR spectroscopy has been instrumental in elucidating the stereochemical properties of similar molecules, thereby advancing our understanding of molecular interactions at the atomic level.

Furthermore, the incorporation of deuterium into this compound's structure has opened new avenues for studying its behavior under various environmental conditions. For instance, researchers have utilized this compound to investigate the effects of isotopic substitution on molecular dynamics, providing valuable insights into the role of hydrogen bonding in chemical reactions.

In conclusion, 2-Methoxy-5-methyl-N-(1-methylethyl)-β-phenyl-benzenepropanamide-d7 (CAS No. 1794759-98-0) represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its isotopic labeling, makes it an invaluable tool for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments across multiple scientific disciplines.